Cas no 612506-07-7 (Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]-)

• Product Name: Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]-
• CAS No: 612506-07-7
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 1626339
• Update Time: 2024-08-30

Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-methyl-2-[(2-nitrophenyl)amino]-

• Inchi： 1S/C14H11N3O2/c1-10-6-7-12(11(8-10)9-15)16-13-4-2-3-5-14(13)17(18)19/h2-8,16H,1H3
• InChI Key： DJINJDOPELDHGR-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C)=CC=C1NC1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 253.08523

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 428.5±40.0 °C(Predicted)
• PSA: 78.96
• pka: -5.34±0.50(Predicted)